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Compound of Interest

Compound Name: Thujol

CAS No.: 21653-20-3

Cat. No.: B1252900

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of Thujol, a monoterpene ketone found in certain

plants. Adherence to these protocols is critical to mitigate risks and ensure operational integrity.

Immediate Safety and Hazard Summary
Thujol is classified as a combustible liquid that is harmful if swallowed and may cause an

allergic skin reaction.[1][2][3] It is also harmful to aquatic life with long-lasting effects.[3]

Understanding these hazards is the first step in safe handling.

Hazard Classification Data
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Hazard Classification Category Hazard Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed[1]

[2][3][4]

Flammable Liquids Category 4 H227: Combustible liquid[1][2]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[3][4]

Chronic Aquatic Hazard Category 3
H412: Harmful to aquatic life

with long lasting effects[3][4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is crucial to prevent exposure. The following equipment is

mandatory when handling Thujol.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to

EN 166 (EU) or NIOSH (US) standards.[5][6] In situations with a high risk of splashing, a

face shield should be worn over the goggles.[7]

Skin Protection:

Gloves: Handle with chemical-impermeable gloves inspected prior to use.[5] Nitrile, butyl,

or neoprene gloves are recommended for good protection against both dry and liquid

formulations.[7]

Protective Clothing: Wear fire/flame resistant and impervious clothing.[5] A chemical-

resistant apron is advised when mixing or loading the substance.[7]

Respiratory Protection: If exposure limits are exceeded, or if vapors and aerosols are

generated, a full-face respirator is required.[5][6] Always consider respiratory protection

during lengthy exposure periods.[7]

Operational Plan: Handling and Storage
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Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Conduct all work in a well-ventilated area.[5][6]

Strictly avoid contact with skin and eyes and prevent the formation of aerosols or dust.[5]

Keep the substance away from heat, sparks, open flames, and hot surfaces.[1][2] Use non-

sparking tools to prevent fire from electrostatic discharge.[5]

Do not eat, drink, or smoke in areas where Thujol is handled.[2][8][9]

Wash hands thoroughly after handling the substance.[2][3][8][9]

Storage:

Store in a cool, well-ventilated place.[1]

Keep containers tightly closed.[3]

Emergency Procedures: Spills and First Aid
Immediate and correct response to an incident can significantly mitigate harm.

Spill Containment and Cleanup
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Procedural Steps for Spill Management:

Personal Precautions: Evacuate personnel to a safe area, keeping people upwind of the

spill.[5] Ensure the area is well-ventilated.[5]

Ignition Sources: Remove all sources of ignition and use spark-proof tools.[5]

Environmental Precautions: Prevent further leakage if it is safe to do so.[5] Do not allow the

chemical to enter drains or the environment.[3][5][8]

Containment: Cover drains and contain the spill using an absorbent, liquid-binding material

such as sand, diatomite, or sawdust.[3][8]

Cleanup and Disposal: Collect the absorbed material and place it into suitable, closed

containers for disposal.[5] The collected material should be promptly disposed of in

accordance with appropriate regulations.[5]

First-Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration and seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing.[5] Wash the affected skin with

soap and plenty of water.[5] Consult a doctor if irritation persists.[5]

Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a doctor.[5]

Ingestion: Rinse the mouth with water.[5] Do not induce vomiting.[5] Call a doctor or a Poison

Control Center immediately.[5]

Disposal Plan
Thujol and its containers must be treated as hazardous waste and disposed of accordingly.[3]

Waste Collection: Keep the chemical in its original or other suitable and closed containers for

disposal.[5] Do not mix with other waste.
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Disposal Route: Dispose of the contents and the container at an approved waste disposal

plant.

Environmental Consideration: Do not empty into drains, as the substance is harmful to

aquatic life.[3]

Contaminated Packaging: Handle uncleaned containers in the same manner as the product

itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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